Cas no 1803853-52-2 (4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1803853-52-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4906471
• Update Time: 2025-05-20

4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C13H10F3NO/c14-13(15,16)11-7-17-6-10(8-18)12(11)9-4-2-1-3-5-9/h1-7,18H,8H2
• InChI Key： ANNRBLYZNQLPRS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CO)=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol

4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol: A Comprehensive Overview

The compound with CAS No. 1803853-52-2, known as 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl group and a phenyl substituent, along with a hydroxymethyl group at the 5-position. The combination of these functional groups imparts distinctive chemical properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The trifluoromethyl group is particularly valuable due to its electron-withdrawing properties, which enhance the stability and reactivity of the molecule. This makes it an ideal candidate for medicinal chemistry applications where fine-tuning biological activity is essential.

In addition to its pharmaceutical applications, 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol has shown promise in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been documented in several recent publications. The phenyl group contributes to the molecule's aromaticity, enhancing its stability and bioavailability when incorporated into agricultural chemicals. Furthermore, the hydroxymethyl group provides sites for further functionalization, enabling chemists to tailor the compound for specific pest control applications.

The synthesis of 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol involves a multi-step process that typically begins with the preparation of pyridine derivatives. Recent advancements in catalytic methods have streamlined this process, making it more efficient and scalable for industrial production. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve yields while reducing reaction times. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound.

From a materials science perspective, 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its ability to act as an electron-deficient aromatic system has been leveraged in the design of novel semiconducting materials. Recent research has demonstrated its potential as a component in organic field-effect transistors (OFETs), where it contributes to improved charge transport properties. This highlights its versatility across multiple disciplines and reinforces its status as a valuable compound in modern chemical research.

In terms of physical and chemical properties, 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol is characterized by high thermal stability and moderate solubility in organic solvents. Its melting point and boiling point are within ranges typical for similar organic compounds, making it amenable to various purification techniques such as distillation and recrystallization. The compound's UV-vis spectrum reveals strong absorption bands due to its conjugated system, which is advantageous for applications requiring light-responsive materials.

Looking ahead, the continued exploration of 4-Phenyl-3-(trifluoromethyl)pyridine-5-methanol is expected to yield further insights into its potential uses. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in its synthesis and application domains. As research progresses, this compound will undoubtedly play an increasingly important role in advancing both therapeutic and non therapeutic fields.